Cas no 1214357-34-2 (2-(4-Fluorophenyl)-6-methylbenzoic acid)

• Product Name: 2-(4-Fluorophenyl)-6-methylbenzoic acid
• CAS No: 1214357-34-2
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD14701523
• CID: 2622050
• PubChem ID: 46314574
• Update Time: 2025-05-28

2-(4-Fluorophenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1214357-34-2
• 2-(4-FLUOROPHENYL)-6-METHYLBENZOIC ACID
• 4'-Fluoro-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID50673480
• 2-(4-Fluorophenyl)-6-methylbenzoic acid, 95%
• 4'-Fluoro-3-methylbiphenyl-2-carboxylic acid
• 4'-Fluoro-3-methylbiphenyl-2-carboxylicacid
• MFCD14701523
• 2-(4-Fluorophenyl)-6-methylbenzoic acid

• MDL： MFCD14701523
• Inchi： 1S/C14H11FO2/c1-9-3-2-4-12(13(9)14(16)17)10-5-7-11(15)8-6-10/h2-8H,1H3,(H,16,17)
• InChI Key： PLQKBTURUGLZKZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 230.07430775Da
• Monoisotopic Mass: 230.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-Fluorophenyl)-6-methylbenzoic acid

2-(4-Fluorophenyl)-6-methylbenzoic acid (CAS No. 1214357-34-2): A Comprehensive Overview of Its Properties and Applications

2-(4-Fluorophenyl)-6-methylbenzoic acid (CAS No. 1214357-34-2) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its 4-fluorophenyl and 6-methylbenzoic acid moieties, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-(4-Fluorophenyl)-6-methylbenzoic acid synthesis", "CAS 1214357-34-2 applications", and "fluorinated benzoic acid derivatives", reflecting its growing relevance in drug discovery and material science.

The structural features of 2-(4-Fluorophenyl)-6-methylbenzoic acid contribute to its versatility. The presence of a fluorine atom enhances its lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. Recent studies highlight its potential as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors, aligning with the current trend toward targeted therapies. Searches for "fluorophenyl compounds in drug design" and "methylbenzoic acid derivatives" underscore the compound's role in addressing modern healthcare challenges, such as inflammation and oncology.

From a synthetic perspective, CAS 1214357-34-2 is often prepared via Pd-catalyzed cross-coupling reactions or Friedel-Crafts acylation, methods frequently queried in academic forums. Its crystalline form and moderate solubility in organic solvents make it suitable for high-throughput screening and crystallography studies. Environmental and safety considerations, such as "green synthesis of fluorinated aromatics", are also trending topics, reflecting the industry's shift toward sustainable practices.

In agrochemical applications, 2-(4-Fluorophenyl)-6-methylbenzoic acid serves as a precursor for herbicides and plant growth regulators. Its fluorine-substituted aromatic ring improves bioactivity, a feature explored in queries like "fluorine in agrochemicals". Regulatory compliance, such as REACH and FDA guidelines, further drives interest in its safe handling and commercialization.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 1214357-34-2, as evidenced by searches for "CAS 1214357-34-2 purity analysis". The compound's melting point (typically 180–185°C) and stability under ambient conditions are additional focal points for quality control in industrial settings.

Emerging trends, such as AI-driven molecular design and computational modeling, have spurred interest in 2-(4-Fluorophenyl)-6-methylbenzoic acid's electronic properties. Keywords like "DFT studies on fluorophenyl compounds" and "molecular docking with methylbenzoic acids" highlight its potential in rational drug design.

In summary, 2-(4-Fluorophenyl)-6-methylbenzoic acid (CAS No. 1214357-34-2) bridges multiple disciplines, from pharmaceuticals to agrochemicals, driven by its structural adaptability and functional efficacy. Its alignment with contemporary research priorities ensures sustained relevance in scientific and industrial communities.